Aromatic anilides
Aromatic anilides are a class of organic compounds characterized by the presence of an aromatic ring attached to an amino group (-NH2). These molecules play crucial roles in various industrial applications, including pharmaceuticals, dyes, and pesticides. Structurally, they can be represented as Ar-NH2, where "Ar" denotes an aryl group derived from an aromatic hydrocarbon such as benzene, toluene, or xylene.
Aromatic anilides are highly reactive due to the electron-donating nature of the amino group and the delocalization of electrons in the aromatic ring. This reactivity makes them versatile intermediates for the synthesis of other organic compounds. In pharmaceutical research, they serve as precursors for developing drugs with various therapeutic effects. For instance, some anilides can be converted into antiseptics, anti-inflammatory agents, and analgesics.
Additionally, due to their color-forming properties, aromatic anilides are widely used in the dye industry. They can react with other components to produce a variety of hues and shades, making them indispensable for textile and paper coloring processes. Safety considerations must be carefully observed during their handling, given their chemical reactivity and potential health hazards.
In summary, aromatic anilides are essential compounds with diverse applications across multiple industries, driven by their unique structural features and versatile reactivity profiles.

Structure | Chemical Name | CAS | MF |
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Ftaxilide | 19368-18-4 | C16H15NO3 |
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N-(2-chlorophenyl)benzamide | 1020-39-9 | C13H10ClNO |
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Salicylanilide | 87-17-2 | C13H11NO2 |
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N-(4-Methoxy-3-(4-methylpiperazin-1-yl)phenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide | 148672-13-3 | C29H31N5O3 |
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Benzamide,5-chloro-N-(4-chlorophenyl)-2-hydroxy- | 1147-98-4 | C13H9Cl2NO2 |
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Phthalylsulfacetamide | 131-69-1 | C16H14N2O6S |
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NF 110 | 111150-22-2 | C41H28N6Na4O17S4 |
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4-Amino-N-phenylbenzamide | 782-45-6 | C13H12N2O |
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Oxyclozanide | 2277-92-1 | C13H6Cl5NO3 |
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4'-Nitrobenzanilide | 3393-96-2 | C13H10N2O3 |
Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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2. Book reviews
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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4. Book reviews
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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